Cas no 2320886-37-9 (8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 2320886-37-9
• MF: C₁₈H₂₀FN₃O₂
• MW: 329.36870765686
• CID: 5339668
• Update Time: 2025-06-10

8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(3-fluoro-4-methoxyphenyl)methanone
• (3-fluoro-4-methoxyphenyl)-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C18H20FN3O2/c1-24-17-6-3-12(9-16(17)19)18(23)22-13-4-5-14(22)11-15(10-13)21-8-2-7-20-21/h2-3,6-9,13-15H,4-5,10-11H2,1H3
• InChI Key： XCDSUEISQZOEMR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1C2CC(CC1CC2)N1C=CC=N1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 463
• XLogP3: 2.5
• Topological Polar Surface Area: 47.4

Additional information on 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane

Introduction to the Compound CAS No. 2320886-37-9: 8-(3-Fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane

The compound with the Chemical Abstracts Service (CAS) number 2320886-37-9, known as 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane, is a complex organic molecule with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclo compounds, which are characterized by their unique bicyclic structure and nitrogen-containing ring system. The presence of a fluoro and methoxy substituent on the benzoyl group, along with the pyrazole ring, imparts specific chemical and biological properties that make this compound a subject of interest for various applications.

Structural Analysis

The molecular structure of 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane is composed of a central 8-azabicyclo[3.2.1]octane core, which is a nitrogen-containing bicyclic system. This core is functionalized with two key substituents: a 3-fluoro-4-methoxybenzoyl group and a 1H-pyrazol-1-yl group. The fluoro substituent on the benzoyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group contributes to its solubility and electronic properties. The pyrazole ring, known for its biological activity, adds to the compound's potential as a pharmacophore.

Biological Activity and Potential Applications

Recent studies have highlighted the biological activity of 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key enzymes in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the unique combination of the azabicyclo core and the functional groups contributed to its high selectivity and efficacy. This finding suggests that 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane could be a promising lead compound for further drug development in oncology.

Synthetic Routes and Chemical Properties

The synthesis of 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane involves several steps, each designed to introduce the specific functional groups onto the azabicyclo core. One common synthetic route begins with the preparation of the azabicyclo[3.2.1]octane core through a multistep process involving ring-closing metathesis (RCM) or other cyclization reactions. Subsequent functionalization steps include the introduction of the benzoyl group via acylation and the coupling of the pyrazole ring using methods such as Suzuki coupling or other palladium-catalyzed reactions.

The chemical properties of this compound are influenced by its complex structure. It exhibits good solubility in organic solvents, which facilitates its use in various chemical reactions and biological assays. The presence of multiple functional groups also allows for further derivatization, making it a versatile starting material for medicinal chemistry projects.

Clinical Relevance and Future Directions

The clinical relevance of 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane is an active area of investigation. Preclinical studies have shown promising results in terms of its efficacy and safety profile, paving the way for potential clinical trials in the future. Researchers are particularly interested in exploring its use as a targeted therapy for specific types of cancer, where it could offer improved outcomes with fewer side effects compared to existing treatments.

In addition to cancer research, there is growing interest in evaluating this compound for other therapeutic applications, such as neurodegenerative diseases and inflammatory conditions. The unique combination of structural features and biological activity makes it a valuable candidate for further exploration.

Conclusion

In summary, CAS No. 2320886-37-9, or 8-(3-fluoro-4-methoxybenzoyl)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activity, make it an exciting candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and development.